Cas no 646459-41-8 (6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine)

• Product Name: 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine
• CAS No: 646459-41-8
• MF: C₂₁H₁₆ClN₃O₂S
• MW: 409.888642311096
• CID: 420723
• PubChem ID: 101752555
• Update Time: 2025-05-20

6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine,6-chloro-2-(6-methyl-3-pyridinyl)-3-[4-(methylsulfonyl)phenyl]-
• 6-Chloro-2-(6-methyl-3-pyridinyl)-3-[4-(methylsulfonyl)phenyl]-1,8-naphthyridine
• 6-Chloro-2-(6-methylpyridin-3-yl)-3-(4-(methylsulfonyl)phenyl)-1,8-naphthyridine
• Etoricoxib impurity 4
• 2-(6-Methyl-3-pyridyl)-3-(4-mesylphenyl)-6-chloro-1,8-naphthyridine
• 6-Chloro-2-(6-methylpyridin-3-yl)-3-(4-methylsulfonylphenyl)-1,8-naphthyridine
• CID 101752555
• Etoricoxib Impurity 12
• A899853
• 6-Chloro-2-(6-methylpyridin-3-yl)-3-(4-(methylsulfonyl)phenyl)-1,8-naphthyridine (Etoricoxib Imp
• 1,8-Naphthyridine, 6-chloro-2-(6-methyl-3-pyridinyl)-3-[4-(methylsulfonyl)phenyl]-
• AS-83128
• 6-chloro-3-(4-methanesulfonylphenyl)-2-(6-methylpyridin-3-yl)-1,8-naphthyridine
• CS-0255166
• 1,8-Naphthyridine, 6-chloro-2-(6-methyl-3-pyridinyl)-3-[4-(methylsulfonyl)phenyl]-; 6-Chloro-2-(6-methyl-3-pyridyl)-3-(4-methylsulfonylphenyl)-1,8-naphthyridine; Naphthyridine Etoricoxib
• 9SKY8U22UJ
• DS-015809
• 6-Chloro-2-(6-methylpyridin-3-yl)-3-(4-(methylsulfonyl)phenyl)-1,8-naphthyridine (Etoricoxib Impurity)
• 646459-41-8
• F83274
• 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine

• Inchi： 1S/C21H16ClN3O2S/c1-13-3-4-15(11-23-13)20-19(10-16-9-17(22)12-24-21(16)25-20)14-5-7-18(8-6-14)28(2,26)27/h3-12H,1-2H3
• InChI Key： KMVNADBESBBLJC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C=C(C(C1C=NC(C)=CC=1)=N2)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 409.0651756 g/mol
• Monoisotopic Mass: 409.0651756 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.2
• Molecular Weight: 409.9

6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine

Introduction to 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine (CAS No. 646459-41-8)

6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine, identified by its CAS number 646459-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework—specifically the chloro substituent, the methyl group on the pyridine ring, and the methylsulfonyl moiety on the phenyl ring—makes it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine contributes to its potential as a bioactive molecule. Naphthyridines are known for their ability to interact with various biological targets, including enzymes and receptors, which are critical in modulating cellular processes. The presence of the chloro group at the 6-position enhances electrophilicity, making it susceptible to nucleophilic attack—a property that can be exploited in medicinal chemistry for designing targeted inhibitors. Additionally, the methyl substituent on the pyridine ring may influence electronic distribution and steric hindrance, affecting binding affinity and selectivity.

The methylsulfonyl group at the 3-4 position of the phenyl ring introduces a polar moiety that can improve solubility and binding interactions with biological targets. This functional group is commonly found in pharmacologically active compounds due to its ability to modulate receptor activity and enhance metabolic stability. The combination of these substituents in 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine suggests a multifaceted interaction profile that could be leveraged for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The naphthyridine core is particularly interesting because it mimics the scaffold of known drugs that target these pathways.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays suggest that it may possess properties suitable for developing small-molecule inhibitors with high specificity. The chloro group’s reactivity allows for further derivatization, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles. Additionally, the presence of both lipophilic (pyridine ring) and hydrophilic (methylsulfonyl group) features enhances its solubility profile, making it a promising candidate for oral administration.

The pharmaceutical industry has shown increasing interest in naphthyridine derivatives due to their versatility and efficacy. Researchers are particularly keen on exploring their potential as antiviral agents, given their ability to disrupt viral replication cycles by inhibiting key enzymes. Moreover, the structural motifs present in 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine align well with emerging drug discovery trends that emphasize polypharmacicity—targeting multiple disease pathways simultaneously.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Its unique structural features provide a foundation for designing analogs with improved potency and reduced toxicity. By leveraging structure-based drug design techniques, researchers can optimize its interactions with biological targets while minimizing off-target effects. This approach is particularly valuable in modern pharmaceutical research, where precision and selectivity are paramount.

The synthesis of 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine presents both challenges and opportunities for synthetic chemists. The complexity of its framework requires careful planning to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming key carbon-carbon bonds within this scaffold.

As research progresses, collaborations between academia and industry will be crucial in translating laboratory findings into clinical applications. The development of novel therapeutic agents often requires interdisciplinary efforts involving chemists, biologists, pharmacologists, and clinicians. The case of 6-Chloro-2-(6-methyl-3-pyridinyl)-3-4-(methylsulfonyl)phenyl-1,8-naphthyridine exemplifies how basic research can lead to tangible breakthroughs in medicine.

In conclusion, 6-Chloro -2( 6 - methyl - 3 - py ridiny l ) - 3 - 4( me t h yls ul fon y l ) ph en y l - 1 , 8 - nap h thy rid ine(CAS No . 64 64 5 9 - 41 - 8 ) is a promis ing compoun d wit h a comp lex structu re wh ich holds grea t poten tial fo r pharma ceutical appl icatio ns . Its unique substit uents an d bi oactive pro file make it an inter est ing subj ect o f stu dy an d de velopme nt . With furthe r researc h an d inve stigatio n , this compoun d coul d con tribute sign ificantly t o th e de velopme nt o f no ve l thera peu tic s .